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Compound of Interest

Compound Name: 2,2-Dimethylpentanal

Cat. No.: B085100

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and storage of 2,2-
Dimethylpentanal. The information is intended to support laboratory personnel in the safe and
effective management of this chemical. Due to the limited availability of specific toxicological
data for 2,2-Dimethylpentanal, information from analogous compounds, particularly pentanal,
Is included for comparative purposes and is clearly identified.

Chemical and Physical Properties

2,2-Dimethylpentanal is a branched aliphatic aldehyde. A summary of its key chemical and
physical properties is provided below.
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Property Value Reference
Molecular Formula C7H140 [1112]
Molecular Weight 114.19 g/mol [1]

CAS Number 14250-88-5 [1113114]
Boiling Point 136.4°C at 760 mmHg [2]

Flash Point 24.5°C [2]

Density 0.807 g/cm?3 [2]

Vapor Pressure 7.38 mmHg at 25°C [2]

2,2-Dimethylvaleraldehyde,
Synonyms , [11[3]
Pentanal, 2,2-dimethyl-

Hazard Identification and Classification

2,2-Dimethylpentanal is classified as a hazardous substance. The following table summarizes
its GHS classification.[1]

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Pictograms:

e Flame
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¢ Exclamation Mark

Signal Word: Danger

Toxicological Data

Specific quantitative toxicological data for 2,2-Dimethylpentanal is not readily available in
published literature. Therefore, data for the analogous straight-chain aldehyde, pentanal, is
provided for reference. It is crucial to handle 2,2-Dimethylpentanal with the assumption of
similar or greater toxicity until specific data becomes available.

Toxicity Test Species Route Value Reference
Acute Oral 3200-6400
. Rat Oral [5]
Toxicity (LD50) mg/kg bw
6400-12800
Mouse Oral [5]
mg/kg bw
Acute Dermal )
o Rabbit Dermal 4857 mg/kg bw [5]
Toxicity (LD50)
_ _ >20000 mg/kg
Guinea Pig Dermal [5]
bw
Skin Irritation Rabbit Dermal Slightly irritating [5]
Eye Irritation Rabbit Eye Irritant [5]

Experimental Protocols for Toxicity Testing

The generation of toxicological data follows standardized experimental protocols, such as
those established by the Organisation for Economic Co-operation and Development (OECD).
These guidelines ensure data quality and reproducibility. Below are summaries of the
methodologies for key acute toxicity tests.

Acute Oral Toxicity (Based on OECD Guideline 420, 423,
425)[5][6][7][8][9]
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» Objective: To determine the acute oral toxicity of a substance.

e Principle: The substance is administered orally in a single dose or multiple doses within 24
hours to several groups of experimental animals at different dose levels.[5]

o Test Animals: Typically, rats are used.[6]

e Procedure:

o

Animals are fasted prior to dosing.[6]

[e]

The test substance is administered by gavage.[6]

o

Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for
at least 14 days.

o

A post-mortem examination is conducted on all animals.

o Data Analysis: The LD50 (the dose estimated to cause mortality in 50% of the animals) is
calculated.

Acute Dermal Toxicity (Based on OECD Guideline 402)
[10][11][12][13][14]

» Objective: To determine the acute dermal toxicity of a substance.

e Principle: The substance is applied to the skin of experimental animals in a single dose.[7]
o Test Animals: Rabbits or rats are commonly used.[7]

e Procedure:

o The fur is removed from the dorsal area of the trunk of the test animals approximately 24
hours before the test.[8]

o The test substance is applied uniformly over a defined area of the skin.
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o The treated area is covered with a porous gauze dressing for a 24-hour exposure period.

[8]
o Animals are observed for signs of toxicity and skin reactions for at least 14 days.[8]

o Data Analysis: The LD50 is determined.

Acute Inhalation Toxicity (Based on OECD Guideline
403)[2][15][16][17][18]

» Objective: To determine the acute inhalation toxicity of a substance.

e Principle: Animals are exposed to the substance, either as a gas, vapor, or aerosol, in a
whole-body or nose-only inhalation chamber for a defined period (typically 4 hours).[9][10]

o Test Animals: Rats are the preferred species.[10]
e Procedure:
o The concentration of the test substance in the chamber is maintained at a constant level.

o Animals are observed for signs of toxicity during and after exposure for at least 14 days.[9]
[11]

o Body weight changes and post-mortem findings are recorded.

o Data Analysis: The LC50 (the concentration in air estimated to cause mortality in 50% of the
animals) is calculated.

Skin Irritation/Corrosion (Based on OECD Guideline
404/439)[19][20][21][22]

o Objective: To determine the potential of a substance to cause skin irritation or corrosion.

« In Vitro Method (OECD 439): This is the preferred method to reduce animal testing. It utilizes
reconstructed human epidermis (RhE) models.[12][13][14]

o The test substance is applied topically to the RhE tissue.[14]
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o After a defined exposure and post-incubation period, cell viability is measured (e.g., using
the MTT assay).[14]

o Areduction in cell viability below a certain threshold indicates irritation potential.[14]

 In Vivo Method (OECD 404): To be used only when in vitro methods are not applicable.
o The substance is applied to a small area of skin on a single animal (typically a rabbit).[15]
o The skin is observed for erythema (redness) and edema (swelling) at specified intervals.

o The severity of the reactions is scored.

Eye Irritation/Corrosion (Based on OECD Guideline 405)
[1][23][24][25][26]

o Objective: To determine the potential of a substance to cause eye irritation or corrosion.

¢ Principle: A weight-of-the-evidence analysis and in vitro methods should be considered
before any in vivo testing.[1][16][17]

¢ In Vivo Method:

o The test substance is instilled into the conjunctival sac of one eye of an animal (typically a
rabbit). The other eye serves as a control.[18]

o The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis at
specific time points.[19]

o The severity and reversibility of the observed effects are scored.

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures are essential to minimize exposure to 2,2-Dimethylpentanal.

Engineering Controls
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» Ventilation: Work with 2,2-Dimethylpentanal should be conducted in a well-ventilated area,
preferably within a chemical fume hood, especially when heating or creating aerosols.[20]
[21]

e Process Enclosure: For larger scale operations, consider using enclosed systems.

o Eye Wash Stations and Safety Showers: Ensure that eye wash stations and safety showers
are readily accessible in the work area.[20]

Hierarchy of Controls

Elimination/Substitution Engineering Controls Administrative Controls Personal Protective Equipment
(e.g., Fume Hood) (e.g., SOPs) (e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing chemical exposure.

Personal Protective Equipment (PPE)

The following PPE should be worn when handling 2,2-Dimethylpentanal:
* Eye and Face Protection: Chemical safety goggles or a face shield are required.[22]
» Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn.[22] Inspect
gloves for integrity before use.

o Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.[21][23]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, a NIOSH-approved respirator with appropriate cartridges should be used.
[20][22]
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Handling 2,2-Dimethylpentanal

Assess Risk of Exposure
(Splash, Inhalation)

oggle ea emical-Resista ear Flame-Resista Use in Fume Hood or
eld ove ab Coa ‘Wear Respirator

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) decision workflow.

First Aid Measures

In case of exposure to 2,2-Dimethylpentanal, follow these first aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[20]

¢ Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.
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Fire Fighting Measures

2,2-Dimethylpentanal is a highly flammable liquid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam. A water spray can be used to cool fire-exposed containers.

o Unsuitable Extinguishing Media: Do not use a solid stream of water as it may spread the fire.

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Storage and Disposal

Proper storage and disposal are critical for safety and environmental protection.

Storage

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[22]
e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.

e Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[22]
Ground and bond containers and receiving equipment to prevent static discharge.

o Refrigeration: If refrigerated, use a refrigerator designed for flammable liquid storage.[23]
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Storage of 2,2-Dimethylpentanal

- Tightly closed container
- Cool, dry, well-ventilated area
- Flammable liquids cabinet

Segregate

Keep Away From Prevent Static Discharge

- Heat, sparks, open flames

e - Ground and bond containers
- Strong oxidizing agents

- Use non-sparking tools

- Strong bases

Click to download full resolution via product page

Caption: Key storage guidelines for 2,2-Dimethylpentanal.

Disposal

+ Waste Management: Dispose of 2,2-Dimethylpentanal and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it
in the sewer system.

+ Container Disposal: Empty containers may retain product residues and should be treated as
hazardous.

Accidental Release Measures

+ Small Spills:

(¢]

Eliminate all ignition sources.[23]

Ventilate the area.

[¢]

[¢]

Wear appropriate PPE.

o

Absorb the spill with an inert material (e.g., sand, vermiculite).
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o Collect the absorbed material in a sealed container for hazardous waste disposal.[23]
o Large Spills:
o Evacuate the area immediately.

o Contact your institution's environmental health and safety department or emergency
response team.

This guide is intended to provide comprehensive safety information for the handling and
storage of 2,2-Dimethylpentanal. Users should always consult the most current Safety Data
Sheet (SDS) provided by the supplier and follow all applicable institutional and regulatory
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2-Dimethylpentanal: A Comprehensive Technical
Guide to Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085100#safety-handling-and-storage-of-2-2-
dimethylpentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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